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Introduction

CPD-2828 is a novel preclinical compound identified as a potent and selective degrader of
Inositol-requiring enzyme 1 alpha (IRE1a). As a key sensor and transducer of the unfolded
protein response (UPR), IREla represents a critical therapeutic target in various diseases,
including cancer and metabolic disorders. CPD-2828 is classified as a Proteolysis Targeting
Chimera (PROTAC), a heterobifunctional molecule that induces the ubiquitination and
subsequent proteasomal degradation of a target protein. These application notes provide
detailed protocols for utilizing CPD-2828 in cell-based assays to characterize its efficacy and
mechanism of action.

Mechanism of Action of CPD-2828

CPD-2828 functions by hijacking the cell's natural protein disposal system. One end of the
molecule binds to IRE1aq, while the other end recruits an E3 ubiquitin ligase. This proximity
induces the transfer of ubiquitin molecules to IRE1a, marking it for degradation by the 26S
proteasome. The degradation of IRE1la leads to the attenuation of its downstream signaling
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pathways, including the splicing of X-box binding protein 1 (XBP1) mRNA and regulated IRE1-
dependent decay (RIDD) of other mRNAs.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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